Cas no 1555401-54-1 (3,5-diethyl-1-(pyrrolidin-2-ylmethyl)-1H-pyrazole)

• Product Name: 3,5-diethyl-1-(pyrrolidin-2-ylmethyl)-1H-pyrazole
• CAS No: 1555401-54-1
• MF: C₁₂H₂₁N₃
• MW: 207.315242528915
• CID: 5577716
• Update Time: 2025-11-01

3,5-diethyl-1-(pyrrolidin-2-ylmethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 3,5-diethyl-1-(2-pyrrolidinylmethyl)-
• 3,5-diethyl-1-(pyrrolidin-2-ylmethyl)-1h-pyrazole
• 3,5-diethyl-1-(pyrrolidin-2-ylmethyl)-1H-pyrazole

• Inchi： 1S/C12H21N3/c1-3-10-8-12(4-2)15(14-10)9-11-6-5-7-13-11/h8,11,13H,3-7,9H2,1-2H3
• InChI Key： WRNRCFOZOTUMKQ-UHFFFAOYSA-N
• SMILES： N1(CC2CCCN2)C(CC)=CC(CC)=N1

Experimental Properties

• Density: 1.10±0.1 g/cm3(Predicted)
• Boiling Point: 326.8±22.0 °C(Predicted)
• pka: 10.17±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 3,5-diethyl-1-(pyrrolidin-2-ylmethyl)-1H-pyrazole

Professional Introduction to Compound with CAS No. 1555401-54-1 and Product Name: 3,5-diethyl-1-(pyrrolidin-2-ylmethyl)-1H-pyrazole

The compound with the CAS number 1555401-54-1 and the product name 3,5-diethyl-1-(pyrrolidin-2-ylmethyl)-1H-pyrazole represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The pyrazole core, a heterocyclic aromatic compound, is well-documented for its versatility in drug design, particularly in the development of bioactive molecules.

The structural motif of 3,5-diethyl-1-(pyrrolidin-2-ylmethyl)-1H-pyrazole incorporates both ethyl groups and a pyrrolidinylmethyl substituent, which contribute to its complex pharmacophoric properties. The presence of these functional groups enhances the compound's solubility and binding affinity, making it a promising candidate for further investigation in drug discovery. Recent studies have highlighted the importance of such modifications in improving the pharmacokinetic profiles of small molecules.

In the realm of medicinal chemistry, the pyrazole scaffold is extensively utilized due to its ability to interact with various biological targets. The ethyl groups at the 3 and 5 positions of the pyrazole ring provide steric bulk, which can modulate receptor binding interactions. Meanwhile, the pyrrolidin-2-ylmethyl side chain introduces a nitrogen-rich region that can engage in hydrogen bonding or coordinate with metal ions, depending on the biological context.

Recent advancements in computational chemistry have enabled more precise modeling of molecular interactions. Researchers have employed molecular docking techniques to explore the binding modes of 3,5-diethyl-1-(pyrrolidin-2-ylmethyl)-1H-pyrazole with various protein targets. These studies suggest that the compound may exhibit inhibitory activity against enzymes involved in inflammatory pathways, making it a potential therapeutic agent for conditions such as arthritis or autoimmune diseases.

The synthesis of 3,5-diethyl-1-(pyrrolidin-2-ylmethyl)-1H-pyrazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions to form the pyrazole core, followed by alkylation and functional group transformations to introduce the ethyl and pyrrolidinylmethyl groups. Advances in synthetic methodologies have allowed for more efficient and scalable production processes, facilitating further exploration of this compound's pharmacological potential.

Preclinical studies have begun to evaluate the safety and efficacy of 3,5-diethyl-1-(pyrrolidin-2-ylmethyl)-1H-pyrazole in animal models. Initial results indicate that the compound exhibits moderate bioavailability and low toxicity at therapeutic doses. These findings are encouraging for its potential translation into clinical applications. Additionally, pharmacokinetic studies have revealed that the compound has a reasonable half-life, suggesting sustained activity within biological systems.

The role of 3,5-diethyl-1-(pyrrolidin-2-ylmethyl)-1H-pyrazole extends beyond traditional drug development. Its unique structural features make it a valuable scaffold for designing novel chemical probes used in biochemical research. These probes can help researchers understand enzyme mechanisms and identify new therapeutic targets more effectively. The compound's ability to modulate biological pathways also positions it as a candidate for use in diagnostic tools or biomarker discovery.

As interest in targeted therapies grows, compounds like 3,5-diethyl-1-(pyrrolidin-2-ylmethyl)-1H-pyrazole are becoming increasingly important. Their ability to selectively interact with specific biological targets can lead to more personalized medicine approaches. By leveraging structural modifications such as those present in this compound, researchers can fine-tune drug properties to enhance efficacy while minimizing side effects.

The future prospects for 3,5-diethyl-1-(pyrrolidin-2-ylmethyl)-1H-pyrazole are promising. Ongoing research aims to expand its therapeutic applications through further structural optimization and combination therapies. Collaborative efforts between academia and industry are essential to translate these findings into tangible medical benefits for patients worldwide.